Cas no 1705502-30-2 (Methyl 3-((3-(thiazol-2-yloxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate)

• Product Name: Methyl 3-((3-(thiazol-2-yloxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate
• CAS No: 1705502-30-2
• MF: C₁₂H₁₂N₂O₅S₃
• MW: 360.429079055786
• CID: 6169775
• PubChem ID: 90627739
• Update Time: 2025-06-14

Methyl 3-((3-(thiazol-2-yloxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1705502-30-2
• AKOS025101204
• methyl 3-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]sulfonylthiophene-2-carboxylate
• methyl 3-{[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]sulfonyl}thiophene-2-carboxylate
• methyl 3-((3-(thiazol-2-yloxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate
• F6471-3943
• Methyl 3-((3-(thiazol-2-yloxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate

• Inchi： 1S/C12H12N2O5S3/c1-18-11(15)10-9(2-4-20-10)22(16,17)14-6-8(7-14)19-12-13-3-5-21-12/h2-5,8H,6-7H2,1H3
• InChI Key： SNYBWISWNCPSRJ-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(N1CC(C1)OC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 359.99083501g/mol
• Monoisotopic Mass: 359.99083501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 151Ų

Additional information on Methyl 3-((3-(thiazol-2-yloxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate

Research Brief on Methyl 3-((3-(thiazol-2-yloxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate (CAS: 1705502-30-2)

Methyl 3-((3-(thiazol-2-yloxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate (CAS: 1705502-30-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiophene-thiazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. The integration of the azetidine ring and thiazole moiety in its structure suggests a high degree of bioactivity, making it a subject of intense research in drug discovery and development.

Recent studies have focused on the synthesis and pharmacological evaluation of Methyl 3-((3-(thiazol-2-yloxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of the enzyme phosphodiesterase 4 (PDE4), which is implicated in inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and psoriasis. The compound exhibited a high binding affinity (IC50 = 12 nM) and selectivity over other PDE isoforms, highlighting its potential as a therapeutic agent. Additionally, its pharmacokinetic profile, including oral bioavailability and metabolic stability, was found to be favorable in preclinical models.

Another significant area of research involves the compound's role in targeting protein-protein interactions, particularly those involving the NF-κB signaling pathway. A 2022 study in ACS Chemical Biology reported that Methyl 3-((3-(thiazol-2-yloxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate effectively disrupts the interaction between IKKβ and NEMO, key components of the NF-κB pathway, thereby reducing inflammatory responses in vitro and in vivo. This finding opens new avenues for the development of anti-inflammatory and anticancer therapies, given the pathway's involvement in these diseases.

The synthetic route for Methyl 3-((3-(thiazol-2-yloxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate has also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, achieving an overall yield of 65% with high purity (>98%). This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising developments, challenges remain in the clinical translation of Methyl 3-((3-(thiazol-2-yloxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive preclinical evaluations. However, the compound's unique structural features and demonstrated bioactivity make it a compelling candidate for further investigation. Future research directions may include exploring its applications in other disease models, such as neurodegenerative disorders and autoimmune diseases, where modulation of PPIs and enzyme activity could be beneficial.

In conclusion, Methyl 3-((3-(thiazol-2-yloxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate (CAS: 1705502-30-2) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Its recent advancements in synthesis, target identification, and pharmacological evaluation underscore its relevance in contemporary drug discovery. Continued research efforts will be essential to fully elucidate its mechanisms of action and therapeutic utility, paving the way for its potential clinical application.